Cas no 1955498-69-7 (2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride)

• Product Name: 2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride
• CAS No: 1955498-69-7
• MF: C₉H₁₁Cl₂N₃O
• MW: 248.109139680862
• MDL: MFCD29763169
• CID: 4631176
• PubChem ID: 137032189
• Update Time: 2025-07-21

2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride
• 2-(aminomethyl)-3H-quinazolin-4-one;dihydrochloride
• 2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride

• MDL： MFCD29763169
• Inchi： 1S/C9H9N3O.2ClH/c10-5-8-11-7-4-2-1-3-6(7)9(13)12-8;;/h1-4H,5,10H2,(H,11,12,13);2*1H
• InChI Key： JFITWZBSSYVVQN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2C=CC=CC=2N=C(CN)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 67.5

Additional information on 2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride

Comprehensive Overview of 2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 1955498-69-7)

2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 1955498-69-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This dihydroquinazolinone derivative is characterized by its unique molecular structure, which includes an aminomethyl group and a dihydroquinazolin-4-one core. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental applications.

The compound's CAS number 1955498-69-7 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation. Its molecular formula and structural features have been extensively studied to understand its potential in drug discovery and medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they serve as valuable building blocks for small-molecule therapeutics.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride in drug development?" Researchers have explored its role as a pharmacophore in designing inhibitors for enzymes involved in inflammatory pathways and cancer progression. Its bioavailability and metabolic stability are also under investigation, aligning with the growing demand for optimized drug candidates in the pharmaceutical industry.

Another hot topic is the compound's potential in neuroscience research. With increasing interest in neurodegenerative diseases such as Alzheimer's and Parkinson's, scientists are evaluating the neuroprotective effects of dihydroquinazolinone derivatives. The aminomethyl moiety in this compound may interact with neurotransmitter receptors, offering insights into novel therapeutic strategies.

From a synthetic chemistry perspective, 2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride is a versatile intermediate. Its scalable synthesis and high purity make it suitable for high-throughput screening (HTS) and combinatorial chemistry. These attributes are particularly relevant in the era of precision medicine, where rapid identification of lead compounds is essential.

Environmental and sustainability concerns have also influenced research around this compound. Scientists are exploring green chemistry approaches to synthesize dihydroquinazolinone derivatives with minimal waste and energy consumption. This aligns with the broader industry shift toward eco-friendly pharmaceutical production.

In summary, 2-(Aminomethyl)-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 1955498-69-7) is a multifaceted compound with promising applications in drug discovery, neuroscience, and sustainable chemistry. Its structural uniqueness and functional versatility continue to inspire innovative research, addressing some of the most pressing challenges in modern science.